N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide

• Molecular Formula: C17H14N2OS2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-(1-methyl-4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C17H14N2OS2/c1-19-15-12-6-3-2-5-11(12)8-9-13(15)22-17(19)18-16(20)14-7-4-10-21-14/h2-7,10H,8-9H2,1H3
• InChI Key: NVRSVQCNXTWKLO-UHFFFAOYSA-N
• SMILES: CN1C2=C(CCC3=CC=CC=C32)SC1=NC(=O)C4=CC=CS4

Description

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide, also known as MNTD, is a chemical compound that has been studied for its potential therapeutic applications. MNTD is a member of the thiazolidinone family of compounds, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide is not fully understood. However, it has been suggested that N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has been shown to possess anti-inflammatory and antioxidant properties. N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has also been found to inhibit the activity of certain enzymes that are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. However, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has some limitations as well. It is not very water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide. One area of interest is the development of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide derivatives that may possess even greater anti-cancer activity. Another potential direction is the study of the mechanism of action of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide in more detail. Finally, there is interest in exploring the potential use of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide in combination with other anti-cancer agents to enhance its effectiveness.

Synthesis Methods

The synthesis of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide involves the reaction of 2-aminothiophenol with 1-methyl-4,5-dihydronaphthalene-1,3-dione in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with 2-chloroacetyl chloride to yield N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide.

Scientific Research Applications

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has been studied for its potential as an anti-cancer agent. In vitro studies have shown that N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-thiophenecarboxamide has also been found to induce apoptosis (programmed cell death) in cancer cells.